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Compound of Interest

Compound Name: Methyl nonanoate

Cat. No.: B163019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural occurrence of methyl nonanoate, a fatty

acid methyl ester with applications in flavor, fragrance, and as a potential bioactive compound,

across various plant species. This document provides a comprehensive overview of its

presence, biosynthesis, and the methodologies for its extraction and quantification, tailored for

a scientific audience.

Natural Sources of Methyl Nonanoate
Methyl nonanoate has been identified as a volatile or semi-volatile component in a diverse

range of plants. Its presence contributes to the characteristic aroma and flavor profiles of many

fruits and herbs. Quantitative data, where available, is summarized below.

Table 1: Quantitative Analysis of Methyl Nonanoate in
Various Plant Species
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Plant Species
Common
Name

Plant Part

Concentration/
Relative
Abundance
(%)

Reference

Humulus lupulus Hops ('Chinook')
Cones (Essential

Oil)
0.3 [1]

Humulus lupulus Hops (Various)
Cones (Essential

Oil)

Not Detected -

0.5
[2]

Origanum

vulgare
Oregano

Aerial Parts

(Essential Oil)

Not explicitly

quantified in

reviewed

literature; likely a

minor

component.

[3][4][5][6]

Pelargonium

graveolens
Rose Geranium

Aerial Parts

(Essential Oil)

Not explicitly

quantified in

reviewed

literature; likely a

minor

component.

[2][7][8]

Malus domestica Apple Fruit

Present, but not

individually

quantified in

reviewed broad

volatile analyses.

Daphne odora Winter Daphne Not specified
Reported as a

constituent.

Astragalus

mongholicus

Mongolian

Milkvetch
Not specified

Reported as a

constituent.
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The biosynthesis of methyl nonanoate in plants is intrinsically linked to fatty acid metabolism.

It is a two-stage process involving the synthesis of the fatty acid precursor, nonanoic acid,

followed by its esterification.

Fatty Acid Synthesis (FAS) Pathway
The synthesis of nonanoic acid, a nine-carbon saturated fatty acid, occurs in the plastids via

the fatty acid synthase (FAS) complex. This pathway commences with acetyl-CoA and involves

a series of condensation, reduction, and dehydration reactions.
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Biosynthesis of Nonanoic Acid via the Fatty Acid Synthase Complex.

Esterification of Nonanoic Acid
The final step in the formation of methyl nonanoate is the methylation of the carboxyl group of

nonanoic acid. This reaction is catalyzed by a class of enzymes known as carboxyl

methyltransferases, which belong to the SABATH family of methyltransferases. These enzymes

utilize S-adenosyl-L-methionine (SAM) as the methyl group donor. While a specific "nonanoic

acid methyltransferase" has not been definitively isolated and characterized in all methyl
nonanoate-producing plants, the existence of this enzyme activity is strongly inferred from the

presence of the final product and the well-established role of SABATH methyltransferases in

the formation of other volatile methyl esters.[1][9][10][11][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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